Cas no 1798512-45-4 (2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide
• CAS No: 1798512-45-4
• MF: C₁₅H₁₅ClFNO₂
• MW: 295.736506700516
• CID: 5375198
• Update Time: 2025-05-25

2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide

• Inchi： 1S/C15H15ClFNO2/c1-10(7-11-5-6-20-9-11)18-15(19)8-12-13(16)3-2-4-14(12)17/h2-6,9-10H,7-8H2,1H3,(H,18,19)
• InChI Key： DPOVEVQZLMCSTL-UHFFFAOYSA-N
• SMILES： C(NC(C)CC1C=COC=1)(=O)CC1=C(F)C=CC=C1Cl

Additional information on 2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide

Introduction to Compound with CAS No. 1798512-45-4 and Product Name: 2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide

The compound with the CAS number 1798512-45-4 and the product name 2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates both aromatic and heterocyclic moieties, which are strategically positioned to interact with biological targets in a highly specific manner.

In recent years, the development of novel therapeutic agents has been heavily influenced by the ability to design molecules that can modulate biological pathways with high precision. The structural features of 2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide make it a promising candidate for further investigation in this regard. The presence of a chloro substituent at the 2-position of the phenyl ring and a fluorine atom at the 6-position introduces electronic and steric effects that can fine-tune the compound's binding affinity to its intended targets.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new drugs. The combination of a phenyl ring with a furan moiety linked to a propanamide backbone creates a diverse chemical space that can be explored for pharmacological activity. This structural diversity is particularly valuable in the context of modern drug design, where the ability to modulate multiple targets or to achieve selective binding is often crucial for therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom in 2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yl)propan-2-yl]acetamide contributes to the compound's metabolic stability and binding affinity, making it an attractive candidate for further development. Furthermore, the furan ring provides an additional site for functionalization, allowing chemists to explore a wide range of derivatives with potentially enhanced biological activity.

The propanamide moiety in the compound's structure also plays a critical role in its pharmacological profile. Amides are well-known for their ability to interact with biological targets through hydrogen bonding, which can be leveraged to improve binding affinity and selectivity. In this context, 1-(furan-3-yl)propan-2-yl]acetamide segment of the molecule offers a versatile platform for designing molecules that can interact with proteins or enzymes in a targeted manner.

Current research in pharmaceutical chemistry increasingly emphasizes the use of computational methods to predict and optimize molecular properties. The structural features of 1798512-45-4 make it an ideal candidate for such studies, as they provide numerous opportunities for computational modeling and virtual screening. By leveraging advanced computational techniques, researchers can gain insights into the compound's interactions with biological targets, which can accelerate the drug discovery process.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chloro and fluorine substituents on the phenyl ring are particularly challenging to introduce due to their reactivity and sensitivity to environmental conditions. However, recent advances in synthetic methodology have made it possible to achieve these transformations with greater efficiency and precision.

Once synthesized, 1798512-45-4 can be subjected to various biochemical assays to evaluate its potential therapeutic activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays designed to assess biological responses. The results from these studies will provide valuable information about the compound's pharmacological profile and its potential as a lead molecule for drug development.

In conclusion, 1798512-45-4, also known as 2-(2-chloro-6-fluorophenyl)-N-[1-(furan-3-yI)propan_2-yI]acetamide, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery. By leveraging modern synthetic techniques and computational methods, researchers can explore its full potential as a therapeutic agent.